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The primary data comes from a 2019 study that investigated the use of topical oral 1-Tetradecanol for

treating chronic periodontal disease in cats [1].

Study Type: Placebo-controlled, blinded clinical trial.
Test Substance: 1-Tetradecanol complex (1-TDC) at 525 mg per gel capsule per day.

Control: Placebo (Olive oil, 0.25 ml per gel capsule per day).
Treatment Duration: 6 weeks [1].

The table below summarizes the key outcomes of this study, demonstrating both its efficacy and the absence

of reported adverse effects over the treatment period.

Parameter
Findings in 1-TDC
Group (n=9)

Findings in
Placebo Group
(n=4)

Safety & Efficacy Implications

General Safety No mortality or

reported toxicity

No mortality or

reported toxicity

Well-tolerated at 525 mg/day for 6

weeks in cats [1]

Pocket Depth
(PPD)

Statistically

significant
reduction

No significant

change

Indicates reversal of disease

progression [1]
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Parameter
Findings in 1-TDC
Group (n=9)

Findings in
Placebo Group
(n=4)

Safety & Efficacy Implications

Clinical
Attachment Loss
(CAL)

Statistically
significant

reduction

No significant
change

Demonstrates potential for tissue
regeneration [1]

Gingival Index (GI) Statistically

significant
reduction

No significant

change

Confirms reduction in gingival

inflammation [1]

Bleeding on
Probing (BOP)

Statistically
significant

reduction

No significant
change

Indicates improved gingival health
[1]

Tooth Mobility
(TMI)

No significant

change

No significant

change

Suggests limited effect on

established severe tissue
destruction [1]

Detailed Experimental Methodology

For researchers aiming to replicate or build upon this work, the study provides a clear and rigorous protocol.

1. Animal Model and Inclusion Criteria

Subjects: 13 cats with pre-existing moderate-to-severe chronic periodontal disease from a research
colony.

Baseline Health: All animals were free-housed and fed a regular diet (dry and canned food). A 4-
week washout period with no drugs was enforced prior to the study initiation [1].

2. Clinical Periodontal Evaluation Protocol All measurements were performed under general anesthesia by

a single examiner blinded to treatment groups. The assessment included [1]:

Probing Pocket Depth (PPD): Measured at six sites per tooth using a periodontal probe.
Gingival Index (GI): Scored from 0 (normal) to 3 (severe inflammation).

Clinical Attachment Level (CAL): Measured from the cementum-enamel junction.
Bleeding on Probing (BOP): Recorded as present or absent 15 seconds after probing.
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Tooth Mobility Index (TMI): Classified from stages 0 to 3.

3. Dosing and Administration

The contents of the gel capsule (either 525 mg 1-TDC or 0.25 ml olive oil) were squeezed into the
cat's mouth once daily for 6 weeks [1].

The workflow of this clinical study is summarized in the following diagram:

Start: 13 Cats with
Chronic Periodontal Disease

Baseline Full-Mouth
Periodontal Evaluation

(Under Anesthesia)

Randomization

Test Group (n=9)
1-TDC, 525 mg/day

Placebo Group (n=4)
Olive Oil, 0.25 mL/day

Daily Oral Application
for 6 Weeks

Final Full-Mouth
Periodontal Evaluation

(Under Anesthesia, Blinded)

Data Analysis

Click to download full resolution via product page
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Proposed Mechanism of Action & Research Context

The study hypothesizes that the therapeutic effect of 1-Tetradecanol is not due to direct antibacterial action,

but rather through the modulation of the host's inflammatory response [1].

Role of Fatty Acids: 1-Tetradecanol is a monounsaturated fatty alcohol. Fatty acids and their

derivatives are precursors to powerful specialized pro-resolving mediators (SPMs), such as
lipoxins and resolvins [1].

SPMs in Inflammation: These mediators actively stimulate the resolution of inflammation, contrary to
traditional anti-inflammatories that merely suppress it. They do this by [1]:

Limiting the migration of neutrophils to the inflammation site.
Modulating macrophage activity to clear cellular debris.

Blocking the secretion of pro-inflammatory cytokines (e.g., IL-1β, TNF-α).
Previous Research: The rationale for using 1-TDC was supported by prior studies in a rabbit model

of periodontitis, where its topical application not only halted disease progression but also resulted in
new tissue and bone reformation [1].

Gaps in the Current Data and Future Directions

While the clinical study provides valuable insights, it has limitations from a toxicological perspective.

Lack of Standard Toxicology Studies: The search results did not yield standard OECD guideline
studies (e.g., acute, subacute, subchronic toxicity) specifically for 1-Tetradecanol. For comparison,

other herbal extracts were tested in such models [2] [3], but similar data for 1-TDC is absent.
Limited Scope of Available Study:

The feline study was not primarily designed as a toxicological investigation.
Specific hematological, biochemical, and histopathological data from vital organs were not

reported.
The long-term toxicity and safety profile beyond 6 weeks remains unknown.

To advance the development of 1-Tetradecanol for human or veterinary use, future work should prioritize

standardized pre-clinical toxicology studies to formally establish its LD50, No Observed Adverse Effect

Level (NOAEL), and target organ toxicity, if any.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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